![molecular formula C9H11N3 B1492882 6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazole CAS No. 2098010-03-6](/img/structure/B1492882.png)
6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazole
Description
“6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazole” is a chemical compound with the molecular formula C10H13N5 . It is a type of imidazo[1,2-b]pyrazole, which is a class of compounds that have attracted attention due to their diverse and useful bioactivities .
Synthesis Analysis
The synthesis of imidazo[1,2-b]pyrazoles involves a variety of methods. One approach involves a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles .
Molecular Structure Analysis
The molecular structure of “this compound” includes a cyclopropyl group attached to the 6-position of the imidazo[1,2-b]pyrazole core, and a methyl group attached to the 1-position .
Chemical Reactions Analysis
The chemical reactions involving “this compound” can include selective functionalization using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases .
Physical and Chemical Properties Analysis
Future Directions
The future directions for “6-cyclopropyl-1-methyl-1H-imidazo[1,2-b]pyrazole” could involve further exploration of its bioactivities and potential applications. For instance, it could be interesting to investigate its solubility in aqueous media, as a substitution of the indole ring with a 1H-imidazo[1,2-b]pyrazole has been shown to result in significantly improved solubility .
Properties
IUPAC Name |
6-cyclopropyl-1-methylimidazo[1,2-b]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3/c1-11-4-5-12-9(11)6-8(10-12)7-2-3-7/h4-7H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INYMSYUSWDVYKO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN2C1=CC(=N2)C3CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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